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Compound of Interest

(2-Bromophenyl)(imino)methyl-
Compound Name:

lambda6-sulfanone
CAS No.: 833459-47-5

Cat. No.: B2551199

Get Quote

Introduction & Compound Identity

(2-Bromophenyl)(imino)methyl-

-sulfanone is a high-value pharmacophore, more commonly referred to in medicinal chemistry
as 1-bromo-2-(S-methylsulfonimidoyl)benzene or (2-bromophenyl)(methyl)sulfoximine.

This scaffold represents a "chiral-at-sulfur” core that offers unique physicochemical properties
compared to standard sulfones or sulfonamides. The ortho-bromo substituent is critical, serving
as a handle for downstream metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig or Suzuki-
Miyaura), allowing the sulfoximine moiety to be installed into complex drug candidates.

Chemical Identity:
e IUPAC Name: (2-Bromophenyl)(imino)methyl-

-sulfanone

¢ Common Name: 1-Bromo-2-(S-methylsulfonimidoyl)benzene
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e CAS Number: 833459-47-5
e Molecular Weight: 234.11 g/mol
o Key Features: S(VI) oxidation state, H-bond donor (NH), Stereogenic Sulfur center.

Strategic Route Analysis

For scale-up (100 g to 1 kg), safety and reproducibility are paramount. While direct imination of
sulfides (One-Pot) is possible, the ortho-bromo substituent introduces significant steric
hindrance, which can stall the reaction and lead to over-oxidation (sulfone formation) or
incomplete conversion.

Recommended Strategy: Two-Step Oxidative Imination We recommend a robust Two-Step
Protocol separating the oxidation and imination events. This approach maximizes yield,
simplifies purification, and manages the exothermicity of the oxidation step.

o Step 1: Controlled Oxidation of 2-bromothioanisole to 2-bromophenyl methyl sulfoxide.

o Step 2: Nitrogen Transfer (Imination) of the sulfoxide to the sulfoximine using Ammonium
Carbamate and (Diacetoxyiodo)benzene (PIDA).

Rationale for Reagent Choice:

o Ammonium Carbamate: A solid, easy-to-handle ammonia source that avoids the hazards of
using high-pressure ammonia gas or explosive azides (e.g.,

in Schmidt reaction).

« PIDA (PhI(OAc)

): A mild, metal-free oxidant that effects N-transfer under ambient conditions. While atom-
economy is lower than flow-chemistry azide methods, it is significantly safer for batch
reactors <5 kg.

Reaction Scheme
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Step 2: Imination
NH2CO2NH4 (2.0 eq)
PhI(OAc)2 (1.5 eq)

MeOH, 25°C 2-Bromophenyl (2-Bromophenyl)(imino)
Methyl Sulfoxide methyl-lambda6-sulfanone
o (Intermediate) (Target)
SOy 2-Bromothioanisole
RENO, [MIELHFIAD (Starting Material)
or H202, HFIP

Click to download full resolution via product page

Caption: Two-step synthesis strategy ensuring high fidelity conversion of the sterically hindered
ortho-bromo substrate.

Detailed Protocols
Step 1: Synthesis of 2-Bromophenyl Methyl Sulfoxide

Objective: Selective oxidation of sulfide to sulfoxide without over-oxidation to sulfone.
Materials:

e 2-Bromothioanisole (1.0 equiv)

e Sodium Periodate (

) (1.1 equiv)

¢ Solvent: Methanol/Water (1:1 v/v)
Protocol:

» Dissolution: Charge a reactor with 2-bromothioanisole (e.g., 100 g, 0.49 mol) and Methanol
(500 mL).

o Reagent Prep: Prepare a solution/slurry of

(115 g, 0.54 mol) in Water (500 mL).

o Addition: Add the oxidant slurry dropwise to the sulfide solution at 0-5 °C. Note: Exothermic
reaction. Control addition rate to maintain T < 20 °C.
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Reaction: Stir at Room Temperature (RT) for 12 hours. Monitor by HPLC (Target: >98%
conversion, <2% Sulfone).

Workup: Filter off precipitated sodium iodate (

) solids. Concentrate the filtrate to remove MeOH. Extract the aqueous residue with
Dichloromethane (DCM).

Isolation: Dry organic layer (

), filter, and concentrate.

Yield: Expect 90-95% yield as a white/off-white solid or oil.

Step 2: Scale-Up Imination to Sulfoximine

Objective: Nitrogen transfer to the sulfoxide.

Materials:

2-Bromophenyl Methyl Sulfoxide (Intermediate from Step 1)

Ammonium Carbamate (

) (1.5 - 2.0 equiv)

(Diacetoxyiodo)benzene (PIDA) (1.5 equiv)

Solvent: Methanol (Reagent Grade)

Protocol (100 g Scale):

e Setup: In a 2 L jacketed reactor, dissolve 2-Bromophenyl Methyl Sulfoxide (100 g, 0.456 mol)
in Methanol (1.0 L, 10 V).

e Ammonia Source: Add Ammonium Carbamate (53.4 g, 0.68 mol) in one portion. The mixture
may remain a suspension.

e Oxidant Addition (Critical): Add PIDA (220 g, 0.68 mol) portion-wise over 60 minutes.
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o Safety: The reaction is exothermic and evolves

gas. Ensure adequate venting. Maintain internal temperature at 20-25 °C using jacket
cooling.

¢ Reaction: Stir at RT for 4-6 hours. The suspension will clear as the reaction proceeds.

e Monitoring: Check HPLC. The sulfoxide peak should disappear. If unreacted sulfoxide
remains (>5%), add an additional 0.2 equiv of PIDA and stir for 1 hour.

e Quench: Remove solvent under reduced pressure (rotary evaporator) to ~20% volume.
o Workup:
o Add Water (500 mL) and adjust pH to ~9-10 with 1M NaOH (Sulfoximines are basic).
o Extract with DCM (

mL).

o Note on Waste: The organic layer contains lodobenzene (Phl). For larger scales (>1 kg),
Phl should be recovered by distillation for iodine recycling.

o Purification:

o Wash combined organics with Brine, dry over

o Concentrate to dryness.

o Crystallization: Recrystallize the crude solid from Ethyl Acetate/Heptane to remove
residual lodobenzene and acetamide byproducts.

 Yield: Expect 75-85% isolated yield.

Process Analytical Technology (PAT) & QC

Quantitative Data Summary:
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Parameter Specification Method

White to off-white crystalline

Appearance ] Visual
solid
Purity > 98.0% (AUC) HPLC (C18, MeCN/H20)
Identity Consistent with Structure 1H-NMR, MS
Residual lodine < 20 ppm ICP-MS (if for Pharma)
] ] 88-92 °C (Typical for ortho- ]
Melting Point DSC/Capillary
bromo)

Key NMR Signals (CDCI3):
o Methyl Group: Singlet at

~3.1-3.3 ppm (distinct shift from sulfoxide ~2.8 ppm).

e NH Group: Broad singlet (exchangeable), often not visible or broad ~2.5-3.0 ppm.

e Aromatic: Multiplets 7.3—8.0 ppm; look for the deshielded proton ortho to the sulfoximine
group.

Safety & Hazards Analysis
« PIDA (PhI(OACc)

): Strong oxidant. Avoid contact with strong reducers. Can decompose violently if heated dry
>100 °C.

o Ammonium Carbamate: Releases Ammonia and

. Ensure reactor is vented to a scrubber.

o Exotherm Control: The imination step is exothermic. On >100g scale, active cooling is
mandatory. Do not add PIDA all at once.

Process Workflow Diagram
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Start: 2-Bromothioanisole

Oxidation (NalO4)
Temp: 0-20°C

IPC: HPLC (<2% Sulfone)

Imination (PIDA/Carbamate)
Gas Evolution (CO2/NH3)

Solvent Swap & pH Adjust (pH >9)

;

DCM Extraction
(Remove lodobenzene)

;

Crystallization
(EtOAc/Heptane)

Final Product

(2-Bromophenyl)(imino)methyl-lambda6-sulfanone

Click to download full resolution via product page

Caption: Step-by-step workflow for the scale-up manufacturing process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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